Cas no 276890-09-6 (6-tert-butyl-2,3-dihydro-1H-inden-1-ol)

6-tert-Butyl-2,3-dihydro-1H-inden-1-ol is a substituted indanol derivative characterized by a tert-butyl group at the 6-position of the indane ring. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity and selectivity in catalytic processes. The presence of both a hydroxyl group and a bulky tert-butyl moiety makes it a versatile intermediate for the preparation of fine chemicals, pharmaceuticals, and functional materials. Its rigid indane framework provides stability, while the hydroxyl group offers a site for further functionalization. The compound's defined stereochemistry and purity are critical for applications requiring precise molecular control.

6-tert-butyl-2,3-dihydro-1H-inden-1-ol structure

276890-09-6 structure

Product Name:6-tert-butyl-2,3-dihydro-1H-inden-1-ol

CAS No:276890-09-6

MF:C₁₃H₁₈O

MW:190.281424045563

MDL:MFCD11219507

CID:2663487

PubChem ID:18402850

Update Time:2025-10-17

6-tert-butyl-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

- 6-tert-butyl-2,3-dihydro-1H-inden-1-ol
- ZFVNKELWXMPTGU-UHFFFAOYSA-N
- 2,3-DIHYDRO-6-(1,1-DIMETHYLETHYL)-1H-INDEN-1-OL
- BLA89009
- SCHEMBL6939154
- 276890-09-6
- CS-0263284
- AKOS008147008
- Z815114588
- EN300-85974
- 996-238-6
- 6-t-butyl-1-indanol
- MDL： MFCD11219507
- Inchi： 1S/C13H18O/c1-13(2,3)10-6-4-9-5-7-12(14)11(9)8-10/h4,6,8,12,14H,5,7H2,1-3H3
- InChI Key： ZFVNKELWXMPTGU-UHFFFAOYSA-N
- SMILES： OC1CCC2C=CC(=CC1=2)C(C)(C)C

Computed Properties

Exact Mass: 190.135765193Da
Monoisotopic Mass: 190.135765193Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

6-tert-butyl-2,3-dihydro-1H-inden-1-ol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-tert-butyl-2,3-dihydro-1H-inden-1-ol Pricemore >>

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